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Compound of Interest

Stearyltrimethylammonium
Compound Name:
chloride

Cat. No.: B087137

Technical Support Center:
Stearyltrimethylammonium Chloride (STAC)

This guide provides comprehensive technical support for researchers, scientists, and drug
development professionals on the safe handling and disposal of Stearyltrimethylammonium
chloride (STAC) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Stearyltrimethylammonium chloride (STAC) and what are its primary hazards?

Al: Stearyltrimethylammonium chloride (CAS No. 112-03-8) is a cationic surfactant.[1][2] It
is crucial to be aware of its significant hazards. According to the Globally Harmonized System
(GHS), STAC is classified as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[3]

Skin Corrosion/Irritation (Sub-category 1C): Causes severe skin burns and eye damage.[3]

Serious Eye Damage (Category 1): Causes serious eye damage.[3]
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Hazardous to the aquatic environment, short-term (Acute - Category 1) and long-term
(Chronic - Category 1): Very toxic to aquatic life with long-lasting effects.[3]

Q2: What are the immediate first aid procedures in case of exposure to STAC?

A2: Immediate and appropriate first aid is critical. Follow these steps:

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Get medical help
immediately.[3]

If on Skin: Take off immediately all contaminated clothing. Wash the affected area with plenty
of water. Get emergency medical help immediately.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and get medical help.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

Q3: What personal protective equipment (PPE) is mandatory when handling STAC?

A3: Due to its corrosive and toxic nature, a comprehensive suite of PPE is required:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, inspected before use)
and impervious clothing, such as a full-body suit or lab coat, to prevent skin contact.[4]

Respiratory Protection: If working with the powder form where dust can be generated, or if
exposure limits are exceeded, use a full-face respirator.[3]

General Hygiene: Always wash hands thoroughly after handling STAC, before breaks, and at
the end of the workday. Do not eat, drink, or smoke in the laboratory.[5]

Q4: How should | properly store STAC in the lab?

A4: Store STAC in a cool, dry, and well-ventilated area.[5] The container must be kept tightly

closed. It should be stored locked up and away from incompatible materials, such as strong

oxidizing agents.[1][6]
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Q5: Can | dispose of STAC down the sink?

A5: No. STAC is very toxic to aquatic life.[3] Do not let the product enter drains.[5] All waste
containing STAC must be treated as hazardous waste and disposed of through a licensed
waste disposal contractor in accordance with local, regional, and national regulations.[4][7]

Troubleshooting Guides
Scenario 1: I've spilled a small amount of solid STAC powder on the lab bench.
e Problem: A minor spill of STAC powder has occurred in a contained area.

e Solution:

o

Alert Personnel: Immediately alert others in the vicinity.

o Don PPE: Ensure you are wearing the appropriate PPE (safety goggles, gloves, lab coat,
and respirator if dust is present).

o Contain the Spill: Prevent the spread of the dust. Avoid any actions that could make the
powder airborne.

o Clean-up: Gently sweep or scoop the solid material into a suitable, labeled, and closed
container for disposal. You may need to add a dust suppressant.

o Decontaminate: Wipe the spill area with a wet paper towel. Dispose of the paper towel as
hazardous waste.

o Dispose: Label the container with the spilled waste clearly and dispose of it as hazardous
chemical waste according to your institution's guidelines.[8][9]

Scenario 2: The STAC solution I'm working with appears to have solidified or precipitated.
e Problem: STAC solutions, particularly at lower temperatures, may partially or fully solidify.[6]
e Solution:

o Safety First: Ensure the container is securely sealed.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Benzyltrimethylammonium_Chloride_in_Nanoparticle_Synthesis_and_Stabilization.pdf
https://pubmed.ncbi.nlm.nih.gov/14559015/
https://macmillan.princeton.edu/wp-content/uploads/AM_phase-transfer-catalysis.pdf
https://patents.google.com/patent/CN1247859A/en
https://www.operachem.com/phase-transfer-catalysis-ptc/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11320967/
https://www.mdpi.com/2227-9717/11/9/2617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

o Gentle Warming: Taking appropriate fire safety precautions, gently warm the container in a

water bath. Do not use an open flame.

o Mixing: Once the solution has returned to a liquid state, mix it gently to ensure

homogeneity before use.

o Storage Review: Consider if the storage temperature is too low and adjust if necessary,

keeping it in a cool but not cold environment.

Data Presentation

Table 1: Physical and Chemical Properties of Stearyltrimethylammonium Chloride

Property Value Source
CAS Number 112-03-8 [10]
Molecular Formula C21H46CIN [10]
Molecular Weight 348.05 g/mol [10]
Appearance White or light yellow GlE]
solid/powder
Melting Point ~60-104 °C [31[5]
Boiling Point >200 °C [5]
Density ~0.91 - 1.0 g/cm3 (at 20°C) [315]

Water Solubility

Low solubility (1.759 - 49 mg/L
at 25°C)

[1]3]

Solubility in Organic Solvents

Soluble in ethanol and acetone

[5]

Table 2: Toxicological Data for Stearyltrimethylammonium Chloride
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Toxicity Endpoint Value Species Source
LD50 (Oral) 702.5 mg/kg Rat (female) [3]
LD50 (Oral) 536 mg/kg Mouse [11][12]
LD50 (Dermal) 1300 mg/kg Rabbit (male) [3]
LC50 (Fish, 96h) 0.064 mg/L Danio rerio [3]
EC50 (Daphnia, 48h) 0.037 mg/L Daphnia magna [3]
EC50 (Algae, 96h) 0.11 mg/L Pseudo.kirchneriella [3]
subcapitata

Experimental Protocols

Cited Protocol: Use of a Cationic Surfactant in Nanoparticle Synthesis

Stearyltrimethylammonium chloride (STAC) is a cationic surfactant and can be used in
procedures where such properties are required, for example, as a capping or stabilizing agent
in the synthesis of nanoparticles. The following protocol is adapted for the synthesis of gold
nanoparticles using a similar cationic surfactant, Hexadecyltrimethylammonium chloride
(CTAC), and illustrates a typical application.

Protocol: Synthesis of Gold Nanotriangles using a Cationic Surfactant[13]

» Objective: To synthesize gold nanotriangles (AuNTS) using a seed-mediated growth
approach with a cationic surfactant as a capping agent.

» Materials:
o Hexadecyltrimethylammonium chloride (CTAC) solution (100 mM)
o Gold(lll) chloride trihydrate (HAuClas) solution (50 mM)
o Sodium borohydride (NaBHa4) solution (10 mM, ice-cold)

o Ascorbic acid (AA) solution (100 mM)
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o Deionized water

e Procedure:

o Seed Preparation:

In a flask, mix 10 mL of 200 mM CTAC solution with 300 pL of 50 mM HAUCla.

While stirring vigorously, rapidly inject 600 pL of ice-cold 10 mM NaBHa4 solution.

The solution will turn brownish-yellow, indicating the formation of seed nanopatrticles.

Age the seed solution for at least 2 hours before use.[13]

o Growth Solution Preparation:
= Combine 1.6 mL of 100 mM CTAC, 8 mL of water, and 40 pyL of 50 mM HAUCla.
» Just before use, add 40 pL of 100 mM ascorbic acid.

o Nanotriangle Growth:
» Add a small volume of the aged seed solution to the growth solution.

= Allow the reaction to proceed until a color change indicates the formation of
nanotriangles.

o Purification:
» Centrifuge the solution to pellet the nanoparticles.

» Remove the supernatant and resuspend the nanoparticles in deionized water. Repeat
this washing step to remove excess reactants.

Mandatory Visualization
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Immediate Actions

STAC Spill Occurs

Alert Personnel in Area

Evacuate Immediate Area

Assess Spill Hazard
(Size, Location, Form)

Decisi(‘: 'n Point

Is it a Minor Spill
& Can Be Handled Safely?

Yes No

Minor Sp%}l Cleanup ‘;jor Spill Response

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Contact Emergency Personnel
(EHS / Safety Officer)

Contain Spill Secure the Area

(Prevent Spread/Dust)

(Close Doors, Restrict Access)

Await Arrival of
Trained Responders

Clean Up Spill
(Absorb Liquid / Sweep Solid)

Package Waste in
Sealed, Labeled Container

Decontaminate Area
& Equipment

Dispose as
Hazardous Waste
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(Unused chemical, contaminated labware,
spill cleanup material)

Waste Generation

STAC Waste Generated

\/

Waste Chardcterization

Is the waste contaminated
with STAC?

Is the waste liquid or solid?

Liquid Solid

Liquid Waste Djsposal

Collect in a designated,
leak-proof, compatible,
and sealed container.

Label container clearly:
'‘Hazardous Waste - STAC'

Solid Waste Disposal

Collect in a designated,
sealed container or double-bag.

Label container clearly:
'‘Hazardous Waste - STAC'

Final Disposal

Store waste in a designated
secondary containment area.

Arrange for pickup by a
licensed waste disposal contractor.

DO NOT dispose
down the sink or
in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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